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Compound of Interest

Compound Name: Chlorosoman

Cat. No.: B1197869 Get Quote

An in-depth analysis of the vapor pressure and volatility of Chlorosoman, a compound of

significant interest in various chemical and toxicological fields, requires a comprehensive

understanding of its physicochemical properties and the methodologies used to determine

them. This guide synthesizes available data to provide a technical overview for researchers,

scientists, and drug development professionals.

Physicochemical Properties of Chlorosoman
Chlorosoman, a structural analog of the nerve agent Soman, possesses distinct vapor

pressure and volatility characteristics that are crucial for its handling, storage, and study.

Vapor Pressure
Vapor pressure is a fundamental thermodynamic property of a substance, indicating the

pressure exerted by its vapor in thermodynamic equilibrium with its condensed phases (solid or

liquid) at a given temperature.

Data Summary:

A comprehensive search of publicly available scientific literature and safety data sheets did not

yield specific experimental values for the vapor pressure of Chlorosoman. However, data for

the closely related compound, Soman (GD), is well-documented and can provide a useful

reference point. The vapor pressure of Soman is reported to be 0.4 mmHg at 25 °C. It is

important to note that direct extrapolation of this value to Chlorosoman should be done with

caution, as structural differences will influence intermolecular forces and, consequently, vapor

pressure.
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Compound Temperature (°C)
Vapor Pressure
(mmHg)

Source

Soman (GD) 25 0.4

Chlorosoman Data not available Data not available

Volatility
Volatility is a material property which describes how readily a substance vaporizes. It is directly

related to a substance's vapor pressure. A substance with a high vapor pressure at a given

temperature is considered to be more volatile.

Data Summary:

Similarly to vapor pressure, specific quantitative data for the volatility of Chlorosoman is not

readily available in the reviewed literature. For context, Soman is classified as a non-persistent

agent with a volatility of 3,900 mg/m³ at 25 °C. This level of volatility indicates that while it can

pose a significant inhalation hazard, it will dissipate more quickly than persistent agents. Given

the structural similarities, it can be inferred that Chlorosoman would also exhibit significant

volatility.

Compound Temperature (°C) Volatility (mg/m³) Source

Soman (GD) 25 3,900

Chlorosoman Data not available Data not available

Experimental Protocols for Vapor Pressure and
Volatility Determination
The determination of vapor pressure and volatility for compounds like Chlorosoman requires

specialized and highly controlled experimental setups due to their hazardous nature. The

following outlines a general experimental workflow for such determinations.

Experimental Workflow for Vapor Pressure Measurement
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A common method for determining the vapor pressure of low-volatility compounds is the gas

saturation method.

Inert Carrier Gas
(e.g., Nitrogen) Mass Flow Controller

Gas SaturationMeasure Total Gas Volume

Saturator Cell with
Chlorosoman Sample

Thermostatic Bath

Sorbent Trap

GC-MS Analysis

Determine Mass of
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Physicochemical PropertiesIntermolecular Forces
(e.g., van der Waals)
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inversely affects
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directly affects Volatilitydirectly proportional
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197869#vapor-pressure-and-volatility-of-
chlorosoman]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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